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Compound of Interest |

tert-Butyl 6-hydroxy-1H-indole-1-
Compound Name:

carboxylate
CAS No.: 898746-82-2
Cat. No.: B1343701

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

The protection of the nitrogen atom in indole rings is a crucial step in the multi-step synthesis of
many biologically active compounds and pharmaceuticals. The tert-butoxycarbonyl (Boc) group
is one of the most widely used protecting groups for amines due to its stability under various
reaction conditions and its facile removal under acidic conditions. This document provides a
detailed protocol for the N-Boc protection of 6-hydroxyindole, a common scaffold in medicinal
chemistry. The procedure is based on established methods for the N-Boc protection of indoles
and other heterocyclic amines.

The reaction involves the treatment of 6-hydroxyindole with di-tert-butyl dicarbonate (Bocz20) in
the presence of a base. The indole nitrogen, being weakly nucleophilic, often requires the
presence of a catalyst such as 4-dimethylaminopyridine (DMAP) to facilitate the reaction. The
hydroxyl group at the 6-position is generally less reactive than the indole nitrogen under these
conditions, allowing for selective N-protection.
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Reaction Scheme

The chemical transformation for the N-Boc protection of 6-hydroxyindole is depicted below:

Caption: N-Boc protection of 6-hydroxyindole.

Experimental Protocol

This protocol is adapted from general procedures for the N-Boc protection of indoles.
Materials:

e 6-Hydroxyindole

» Di-tert-butyl dicarbonate (Bocz0)

¢ 4-(Dimethylamino)pyridine (DMAP)

e Anhydrous tetrahydrofuran (THF)

o Ethyl acetate (EtOAC)

e Hexane

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Magnetic stirrer and stir bar

» Nitrogen or argon inlet

e Separatory funnel

« Rotary evaporator

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

« Silica gel for column chromatography
Procedure:

o Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon),
add 6-hydroxyindole (1.0 eq).

» Dissolution: Add anhydrous tetrahydrofuran (THF, approximately 10-20 mL per gram of 6-
hydroxyindole) to the flask and stir until the solid is completely dissolved.

o Addition of Reagents: To the stirred solution, add 4-(dimethylaminopyridine) (DMAP, 0.1-0.2
eq) followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (Boc:z0, 1.1-
1.5 eq) in a small amount of anhydrous THF.

o Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction
by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl
acetate/hexane). The reaction is typically complete within 2-12 hours.

o Work-up:

o Once the reaction is complete, quench the reaction by adding saturated aqueous sodium
bicarbonate solution.

o Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of
the aqueous layer).

o Combine the organic layers and wash with brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
gradient of ethyl acetate in hexane as the eluent to afford the pure tert-butyl 6-hydroxy-1H-
indole-1-carboxylate.
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Data Presentation

While a specific literature source detailing the N-Boc protection of 6-hydroxyindole with

complete experimental data was not identified in the performed search, the following table

presents expected and reported data for the product and structurally similar compounds.

6-Hydroxyindole

tert-butyl 6-
hydroxy-1H-indole-

tert-butyl 6-chloro-
1H-indole-1-

Parameter ] ) 1-carboxylate carboxylate
(Starting Material)
(Product - (Reference
Expected) Compound)[1]
Molecular Formula CsH7NO C13H1sNOs C13H14CINO2
Molecular Weight 133.15 g/mol 233.26 g/mol 251.71 g/mol
) White to off-white
Appearance Solid ) Not Reported
solid
Yield N/A High (typically >80%) Not Reported

H NMR (CDCls, 3
ppm)

Not provided

Expected: ~8.0 (d),
~7.5 (d), ~7.0 (s), ~6.7
(dd), ~6.5 (d), ~5.0 (br
s, OH), 1.6 (s, 9H)

8.04 (d, J = 0.8 Hz,
1H), 755 (d, J= 8.5
Hz, 1H), 7.48 (d, J =
1.8 Hz, 1H), 7.14 (dd,
J=8.5,1.9 Hz, 1H),
6.51 (d, J = 3.7 Hz,
1H), 1.66 (s, 9H)

13C NMR (CDCls, &
ppm)

Not provided

Expected signals for
indole core, Boc

group, and C-OH

149.5, 134.9, 131.2,
129.8, 124.9, 122.3,
114.7, 106.9, 83.9,
28.2

Mass Spec (m/z)

133 [M]*

Expected: 234
[M+H]*, 256 [M+Na]*

Not Reported

Experimental Workflow

The following diagram illustrates the key steps in the N-Boc protection of 6-hydroxyindole.
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Caption: Workflow for N-Boc protection.

Safety Precautions
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¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and gloves.

 Di-tert-butyl dicarbonate can cause skin and eye irritation. Handle with care.

o Tetrahydrofuran is flammable and can form explosive peroxides. Use from a freshly opened
bottle or test for peroxides before use.

o DMAP is toxic and should be handled with caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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